Cas no 52009-26-4 (1-chloro-N-(1-methylethyl)methanesulfonamide)

1-chloro-N-(1-methylethyl)methanesulfonamide structure
52009-26-4 structure
Product Name:1-chloro-N-(1-methylethyl)methanesulfonamide
CAS No:52009-26-4
MF:C4H10ClNO2S
MW:171.6456990242
CID:1575433
PubChem ID:3016718
Update Time:2025-04-21

1-chloro-N-(1-methylethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-N-(1-methylethyl)methanesulfonamide
    • Methanesulfonamide, 1-chloro-N-(1-methylethyl)-
    • 1-chloro-N-propan-2-ylmethanesulfonamide
    • DTXSID50199978
    • 1-CHLORO-N-ISOPROPYLMETHANESULFONAMIDE
    • IVJMOAOVJAYQGH-UHFFFAOYSA-N
    • SCHEMBL11318498
    • N-isopropyl chloromethanesulfonamide
    • 52009-26-4
    • DB-147469
    • AKOS012977245
    • Inchi: 1S/C4H10ClNO2S/c1-4(2)6-9(7,8)3-5/h4,6H,3H2,1-2H3
    • InChI Key: IVJMOAOVJAYQGH-UHFFFAOYSA-N
    • SMILES: ClCS(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 171.0122
  • Monoisotopic Mass: 171.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 233.1°C at 760 mmHg
  • Flash Point: 94.8°C
  • Refractive Index: 1.467
  • PSA: 46.17
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